Cas no 72499-75-3 (Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate)

• Product name: Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate
• CAS No: 72499-75-3
• MF: C₁₁H₁₄N₄S
• MW: 234.32066
• CID: 1755838
• PubChem ID: 332695

Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate Chemical and Physical Properties

Names and Identifiers

• Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate
• NSC331194
• AC1L7BOI
• NSC-331194
• methyl N-cyano-N'-(4-dimethylaminophenyl)carbamimidothioate
• NSC331194; AC1L7BOI; NSC-331194; methyl N-cyano-N'-(4-dimethylaminophenyl)carbamimidothioate;
• DTXSID20318452
• 72499-75-3
• AKOS019053592

• Inchi： InChI=1S/C11H14N4S/c1-15(2)10-6-4-9(5-7-10)14-11(16-3)13-8-12/h4-7H,1-3H3,(H,13,14)
• InChI Key： DMDSMRULXOONFY-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)N=C(NC#N)SC

Computed Properties

• Exact Mass: 234.09412
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 51.42
• LogP: 2.43758